Cas no 1804931-84-7 (3,5-Dibromo-4-fluorobenzenesulfonamide)

• Product Name: 3,5-Dibromo-4-fluorobenzenesulfonamide
• CAS No: 1804931-84-7
• MF: C₆H₄Br₂FNO₂S
• MW: 332.972862243652
• CID: 4974452
• Update Time: 2025-05-23

3,5-Dibromo-4-fluorobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 3,5-Dibromo-4-fluorobenzenesulfonamide

• Inchi： 1S/C6H4Br2FNO2S/c7-4-1-3(13(10,11)12)2-5(8)6(4)9/h1-2H,(H2,10,11,12)
• InChI Key： ZTYYEAVGKSMSQM-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1)S(N)(=O)=O)Br)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 267
• XLogP3: 2
• Topological Polar Surface Area: 68.5

Additional information on 3,5-Dibromo-4-fluorobenzenesulfonamide

Introduction to 3,5-Dibromo-4-fluorobenzenesulfonamide (CAS No. 1804931-84-7)

3,5-Dibromo-4-fluorobenzenesulfonamide, identified by the chemical identifier CAS No. 1804931-84-7, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of sulfonamides, which are well-known for their broad spectrum of biological activities and utility in drug development. The structural features of 3,5-Dibromo-4-fluorobenzenesulfonamide, particularly the presence of bromine and fluorine substituents on a benzene ring coupled with a sulfonamide group, contribute to its unique chemical properties and potential applications.

The synthesis of 3,5-Dibromo-4-fluorobenzenesulfonamide involves a series of carefully orchestrated chemical reactions that highlight the expertise required in organic synthesis. The introduction of bromine atoms at the 3rd and 5th positions, along with fluorine at the 4th position, requires precise control over reaction conditions to ensure high yield and purity. The subsequent attachment of a sulfonamide group further modifies the electronic and steric properties of the molecule, making it a versatile scaffold for further derivatization.

In recent years, there has been a growing interest in sulfonamide derivatives as pharmacophores due to their ability to interact with biological targets in multiple ways. The bromine and fluorine substituents in 3,5-Dibromo-4-fluorobenzenesulfonamide not only enhance its lipophilicity but also influence its metabolic stability and binding affinity to biological receptors. These properties make it an attractive candidate for the development of novel therapeutic agents.

One of the most promising applications of 3,5-Dibromo-4-fluorobenzenesulfonamide is in the field of anticancer research. Sulfonamides have been extensively studied for their potential to inhibit enzymes and receptors involved in tumor growth and progression. The unique structural features of this compound suggest that it may exhibit potent activity against various types of cancer by interfering with key signaling pathways. Preliminary studies have shown that derivatives of 3,5-Dibromo-4-fluorobenzenesulfonamide can selectively target cancer cells while minimizing toxicity to healthy tissues.

Another area where 3,5-Dibromo-4-fluorobenzenesulfonamide shows promise is in the treatment of infectious diseases. Sulfonamides are known for their antimicrobial properties, and the addition of bromine and fluorine substituents may enhance their efficacy against resistant strains of bacteria and viruses. Researchers are exploring ways to incorporate this compound into novel antibiotics and antiviral agents that can combat emerging infectious threats.

The role of computational chemistry and molecular modeling has been instrumental in understanding the behavior of 3,5-Dibromo-4-fluorobenzenesulfonamide at both the molecular and cellular levels. Advanced computational techniques allow scientists to predict how this compound interacts with biological targets, such as enzymes and receptors, providing insights into its potential therapeutic effects. These studies are crucial for guiding experimental efforts and optimizing drug candidates for clinical trials.

Furthermore, the environmental impact of pharmaceutical compounds is an increasingly important consideration in drug development. The synthesis and application of 3,5-Dibromo-4-fluorobenzenesulfonamide must be balanced with sustainable practices to minimize ecological harm. Researchers are exploring green chemistry approaches to improve the efficiency and environmental footprint of producing this compound, ensuring that its benefits can be realized without compromising ecological integrity.

In conclusion, 3,5-Dibromo-4-fluorobenzenesulfonamide (CAS No. 1804931-84-7) represents a significant advancement in medicinal chemistry with potential applications across multiple therapeutic areas. Its unique structural features make it a valuable scaffold for developing novel drugs that address critical health challenges. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play a vital role in shaping the future of pharmaceutical innovation.